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Compound of Interest

Compound Name: Deacetylravidomycin

Cat. No.: B10814224

L  Get Quote

Executive Summary & Chemical Identity[1]

Deacetylravidomycin is a potent microbial metabolite belonging to the gilvocarcin-type
antitumor antibiotic class.[1] Structurally, it is an amino-glycoside derivative (O-deacetyl
analogue) of the ravidomycin complex produced by Streptomyces ravidus.

Its biological activity is uniquely light-dependent, acting as a Topoisomerase Il inhibitor and
DNA intercalator upon photoactivation. This dual nature—chemical instability and photo-
reactivity—demands a rigorous storage protocol distinct from standard antibiotics.

Property Specification
CAS Number 88580-27-2
Molecular Formula C29H31NOs
Molecular Weight 521.6 g/mol
Appearance Yellow Solid

Primary Solubility

DMSO, DMF (Soluble); Methanol, Ethanol
(Moderate); Water (Poor)

Mechanism

Topoisomerase Il inhibition; DNA intercalation
(Light-activated)
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Core Storage Directives (Solid State)

The stability of Deacetylravidomycin in its solid lyophilized form is high if three critical
variables are controlled: Temperature, Moisture, and Light.

A. Temperature & Environment[3]
o Standard Storage:-20°C.

e Long-Term Archival (>2 years):-80°C is recommended to arrest slow oxidative degradation.

» Desiccation: The compound contains glycosidic bonds susceptible to hydrolysis. Store vials
inside a secondary container (e.g., a sealed jar) with active silica gel or Drierite™.

B. The "Dark Room" Rule (Critical)

Unlike standard light-sensitive compounds that merely degrade, Deacetylravidomycin exhibits
photo-induced toxicity. Exposure to ambient laboratory light (fluorescent/LED) can pre-activate
the molecule, altering its pharmacodynamics before it reaches the biological target.

e Protocol: All solid handling must occur under low-light conditions or using amber glassware
wrapped in aluminum foil.

Solubilization & Stock Solution Protocol
Solvent Selection Strategy

While "moderately soluble" in ethanol, DMSO (Dimethyl sulfoxide) is the mandatory solvent for
stock solutions intended for freezing. Ethanol stocks often suffer from cryoprecipitation—where
the compound crashes out of solution at -20°C, leading to non-homogenous aliquots upon
thawing.

Protocol: Preparation of 10 mM Stock Solution
Reagents: Anhydrous DMSO (=99.9%, sterile filtered).
o Equilibration: Allow the product vial to warm to Room Temperature (RT) inside the desiccator

before opening. Reason: Prevents condensation of atmospheric moisture onto the cold
hygroscopic solid.
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» Weighing: Weigh the solid in a darkened room or reduced-light hood.
¢ Dissolution: Add DMSO to achieve a 10 mM concentration. Vortex gently for 30 seconds.
o Calculation: For 1 mg of Deacetylravidomycin (MW 521.6), add 191.7 uL of DMSO.

 Clarification: Inspect visually. The solution should be a clear, vibrant yellow. If particulate
matter remains, sonicate in a water bath (protected from light) for 2 minutes.

Aliguoting & Freezing

Never store the bulk stock in a single vial. Repeated freeze-thaw cycles introduce moisture and
oxygen, accelerating oxidation of the phenolic moieties.

e Aliquot Size: 10-50 pL (Single-use volumes).
» Vial Type: Amber polypropylene microtubes or foil-wrapped clear tubes.
» Storage: -20°C (Stable for 6-12 months) or -80°C (Stable for >2 years).

Stability & Degradation Logic
Degradation Pathways

e Photolysis: Exposure to UV/Visible light triggers radical formation (part of its mechanism),
leading to irreversible structural rearrangement if not in the presence of DNA.

o Hydrolysis: The glycosidic linkage between the amino sugar and the aglycone core is acid-
labile. Avoid acidic buffers (pH < 5.0) during dilution.[2]

o Oxidation: The phenolic groups on the aromatic core are susceptible to quinone formation
over time in the presence of oxygen.

Stability Matrix
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State Condition Estimated Stability = Risk Factor
) -20°C, Dark, ) )
Solid ] >4 Years Moisture absorption
Desiccated
DMSO Stock -20°C, Dark 1 Year Freeze-thaw cycles
Hygroscopicity of
DMSO Stock +4°C, Dark < 1 Month
DMSO
Aqueous Working Sol.  +37°C (Cell Culture) < 24 Hours Hydrolysis / Photolysis

Quality Control (QC) Workflow

To validate the integrity of stored aliquots, use the following HPLC method.

Method: Reverse-Phase HPLC

e Column: C18 Analytical Column (e.g., 5 um, 4.6 x 150 mm).

» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 10% B to 90% B over 20 minutes.

e Detection: UV at 280 nm (aromatic core) and 320 nm (conjugated system).

o Acceptance Criteria: Purity > 95%; Single peak retention time consistent with standard.

Experimental Workflow Diagram

The following diagram illustrates the critical control points (CCPs) for handling
Deacetylravidomycin to ensure experimental reproducibility.
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CRITICAL SAFETY & INTEGRITY :

Lyophilized Powder : Light Exposure triggers
(-20°C Storage) pre-activation/degradation

Prevent Condensation

Equilibrate to RT
(Desiccated)

'

Weighing
(Dark/Red Light)

Avoid Ethanol for High Conc.

Dissolve in Anhydrous DMSO
(Target: 210mM)

Visual QC:
Clear Yellow Solution?

No (Particulates)

Sonicate (Dark) Aliquot into Amber Tubes
2 mins (Single-Use)

Flash Freeze & Store
-20°C or -80°C

Thaw for Assay
(Do NOT Refreeze)

Protect from Light

Dilute in Media/Buffer
(Use within 4 hours)
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Caption: Workflow for Deacetylravidomycin handling. Yellow nodes indicate light-sensitive
steps; Blue nodes indicate stability-critical steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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